Cas no 70301-63-2 (Pyridazino[3,4-b][1,4]benzoxazepine,5,6-dihydro-5-(4-methylphenyl)-3-(4-methyl-1-piperazinyl)-)

• Product Name: Pyridazino[3,4-b][1,4]benzoxazepine,5,6-dihydro-5-(4-methylphenyl)-3-(4-methyl-1-piperazinyl)-
• CAS No: 70301-63-2
• MF: C₂₃H₂₅N₅O
• MW: 387.477504491806
• CID: 579227
• PubChem ID: 6410570
• Update Time: 2025-04-19

Pyridazino[3,4-b][1,4]benzoxazepine,5,6-dihydro-5-(4-methylphenyl)-3-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridazino[3,4-b][1,4]benzoxazepine,5,6-dihydro-5-(4-methylphenyl)-3-(4-methyl-1-piperazinyl)-
• 5-(4-methylphenyl)-3-(4-methylpiperazin-1-yl)-6H-pyridazino[3,4-b][1,4]benzoxazepine
• Pyridazino(3,4-b)(1,4)benzoxazepine, 10,11-dihydro-2-(4-methyl-1-piperazinyl)-11-(p-tolyl)-
• 70301-63-2
• DTXSID90220578
• 2-(4-Methyl-1-piperazinyl)-11-(p-tolyl)-10,11-dihydro-pyridazino(3,4-b)(1,4)benzoxazepine

• Inchi： 1S/C23H25N5O/c1-17-7-9-19(10-8-17)28-16-18-5-3-4-6-21(18)29-23-20(28)15-22(24-25-23)27-13-11-26(2)12-14-27/h3-10,15H,11-14,16H2,1-2H3
• InChI Key： RTOJFJAINJJJLM-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CN(C2C=CC(C)=CC=2)C2C1=NN=C(C=2)N1CCN(C)CC1

Computed Properties

• Exact Mass: 387.20615
• Monoisotopic Mass: 387.20591
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7
• XLogP3: 3.6

Experimental Properties

• Density: 1.225
• Boiling Point: 632.5°Cat760mmHg
• Flash Point: 336.3°C
• Refractive Index: 1.632
• PSA: 44.73